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Odor Profile & Chemical Properties Comparison

The following table summarizes the key characteristics of Hexyl Crotonate and Ethyl Crotonate,

highlighting their differences and potential applications.

Feature Hexyl Crotonate Ethyl Crotonate

CAS Number 19089-92-0 [1] [2] [3] 10544-63-5 [4] [5] [6]

Molecular C10H1802 [1] [2] C6H1002 [4]

Formula

Molecular 170.25 g/mol [1] [2] 114.14 g/mol [4]

Weight

Odor Type Fruity [1] [7] [2] Fermented, Fruity [4]

Odor Sweet, caramel, green, walnut, oily, Pungent, fruity, acidic, estery; sharp, rum-

Description radish [2]; fresh pear, pineapple, like, cognac-like with pineapple, fruity, and
candied walnut [7] meaty nuances [4]

Flavor Information not prominent in search Rum, cognac, pungent with caramellic and

Description results fruity nuances [4]

Boiling Point 214-215 °C @ 760.00 mm Hg [1] 136-137 °C @ 760.00 mm Hg [4]
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Feature Hexyl Crotonate Ethyl Crotonate

Flash Point ~88.9 °C (TCC) [1] [7] ~2.2°C (TCC) [4]

Vapor 0.146 mmHg @ 25°C (est.) [1] 6.866 mmHg @ 25°C (est.) [4]

Pressure

logP 3.97 (est.) [1] 1.81 (est.) [4]

Performance Top to Middle note with a duration of Likely a top note due to higher volatility

& Use 4-6 hours [7]. Used for pear, and lower boiling point. Used for rum,
pineapple, and tropical accords [7]. cognac, and fermented fruit effects [4].

Experimental Data & Handling Protocols

For researchers, understanding the experimental basis of odor profiles and correct handling is critical.

e Odor Profiling Methodology: The standard method for determining the odor descriptions cited
involves evaluating the material at a 10.00% dilution in dipropylene glycol [4] [1] [2]. This controlled
dilution is essential for an accurate and safe assessment, as smelling the neat compound can be
overwhelming or hazardous.

¢ Performance Assessment: The relative longevity of aroma materials is typically assessed on
perfumer's blotters. For instance, a test of Hexyl Crotonate at a 10% dilution showed it was
detectable for just under 2 hours [8], while another source notes its presence for 4-6 hours, placing it
between a top and middle note [7]. Ethyl Crotonate's higher vapor pressure suggests a more fleeting,
top-note character.

e NMR for Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy is a key
technique for confirming the identity and purity of these compounds. [5] provides a full suite of NMR
data (1H, 13C, COSY, HETCOR, HMQC, HMBC) for Ethyl Crotonate, which can serve as a reference
standard for quality control. The general workflow for such analysis is outlined below.
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Formulation Guidance for Professionals

¢ Hexyl Crotonate is valued for creating realistic, non-candy-like fruity notes. It works well in modern

pear accords and can bridge into gourmand territory when paired with notes like vanilla [7]. It is stable
in fine fragrances and home care products but may not be ideal for high-pH formulations where esters

can hydrolyze [7].

e Ethyl Crotonate is suited for creating fermented, boozy, and tropical fruit nuances, reminiscent of
rum, cognac, or pineapple [4]. Its high volatility makes it a candidate for top-note compositions.

o Safety and Handling: Both compounds require standard safety precautions. Ethyl Crotonate is
highly flammable (Flash Point: 2.22°C) and a skin irritant [4]. Always work in a well-ventilated
space, wear appropriate PPE (gloves, safety glasses), and consult the latest Material Safety Data
Sheets (MSDS) for specific handling and disposal protocols [4] [7].

Key Differentiation Summary

For your formulation work, the primary distinction lies in the character and performance of the two

materials;
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e Choose Hexyl Crotonate for a longer-lasting, fresh, sweet-fruity character (pear, pineapple,
walnut) that extends into the heart of a fragrance.

e Choose Ethyl Crotonate for a volatile, sharp, fermented character (rum, cognac, pungent fruit)
that will prominently impact the top notes but fade quickly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s749177?utm_src=pdf-body
https://www.smolecule.com/products/s749177?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1026941.html
https://www.chemicalbook.com/CASEN_19089-92-0.htm
https://foodb.ca/compounds/FDB015069
https://www.thegoodscentscompany.com/data/rw1343341.html
https://www.azom.com/article.aspx?ArticleID=11352
https://commonchemistry.cas.org/detail?cas_rn=10544-63-5
https://www.glooshi.com/hexyl-crotonate/
https://basenotes.com/community/threads/the-amazing-trace-elements-thread.459254/page-2
https://www.smolecule.com/products/b749177#hexyl-crotonate-vs-ethyl-crotonate-odor-profile
https://www.smolecule.com/products/b749177#hexyl-crotonate-vs-ethyl-crotonate-odor-profile
https://www.smolecule.com/products/b749177#hexyl-crotonate-vs-ethyl-crotonate-odor-profile
https://www.smolecule.com/products/s749177?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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